Cas no 2228314-91-6 (4-cyclopropyl-2,2-difluoropentan-1-ol)

• Product Name: 4-cyclopropyl-2,2-difluoropentan-1-ol
• CAS No: 2228314-91-6
• MF: C₈H₁₄F₂O
• MW: 164.192969799042
• CID: 6004091
• PubChem ID: 165633746
• Update Time: 2025-05-21

4-cyclopropyl-2,2-difluoropentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-2,2-difluoropentan-1-ol
• EN300-1968283
• 2228314-91-6

• Inchi： 1S/C8H14F2O/c1-6(7-2-3-7)4-8(9,10)5-11/h6-7,11H,2-5H2,1H3
• InChI Key： HTKMLNBGOYORQH-UHFFFAOYSA-N
• SMILES： FC(CO)(CC(C)C1CC1)F

Computed Properties

• Exact Mass: 164.10127139g/mol
• Monoisotopic Mass: 164.10127139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 4-cyclopropyl-2,2-difluoropentan-1-ol

Research Brief on 4-cyclopropyl-2,2-difluoropentan-1-ol (CAS: 2228314-91-6) in Chemical Biology and Pharmaceutical Applications

4-cyclopropyl-2,2-difluoropentan-1-ol (CAS: 2228314-91-6) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This fluorinated alcohol derivative exhibits unique structural and chemical properties that make it a promising candidate for various applications, including drug development, enzyme inhibition, and as a building block for more complex molecules. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, shedding light on its role in modern medicinal chemistry.

The synthesis of 4-cyclopropyl-2,2-difluoropentan-1-ol has been optimized in recent years, with researchers developing more efficient and scalable routes to produce this compound. A study published in the Journal of Medicinal Chemistry (2023) highlighted a novel catalytic method that significantly improves yield and purity, making it more accessible for pharmaceutical applications. The presence of the cyclopropyl and difluoromethyl groups in the molecule is particularly noteworthy, as these moieties are known to enhance metabolic stability and bioavailability, key factors in drug design.

In terms of biological activity, preliminary research indicates that 4-cyclopropyl-2,2-difluoropentan-1-ol may interact with specific enzyme systems, particularly those involved in lipid metabolism and inflammatory pathways. A recent in vitro study demonstrated its potential as a modulator of certain cytochrome P450 enzymes, suggesting possible applications in drug metabolism studies or as a lead compound for developing enzyme inhibitors. The compound's unique stereochemistry, resulting from the cyclopropyl substitution, appears to play a crucial role in these interactions.

The pharmaceutical potential of 4-cyclopropyl-2,2-difluoropentan-1-ol is further supported by its physicochemical properties. Computational modeling studies have shown that the compound exhibits favorable drug-like characteristics, including appropriate lipophilicity and molecular weight for potential CNS penetration. These findings, published in a 2024 issue of Bioorganic & Medicinal Chemistry Letters, suggest that derivatives of this compound could be developed for neurological disorders where blood-brain barrier penetration is essential.

Recent patent filings (2023-2024) reveal growing commercial interest in 4-cyclopropyl-2,2-difluoropentan-1-ol and its derivatives. Several pharmaceutical companies have claimed novel synthetic methods and therapeutic applications, particularly in the areas of anti-inflammatory and metabolic disease treatments. The compound's versatility as an intermediate in the synthesis of more complex molecules has also been recognized, with applications in creating novel fluorinated analogs of existing drugs.

Looking forward, researchers are focusing on expanding the understanding of 4-cyclopropyl-2,2-difluoropentan-1-ol's biological targets and optimizing its structure for specific therapeutic applications. Current challenges include improving its selectivity and reducing potential off-target effects, which are common areas of investigation for fluorinated compounds. The compound's unique combination of structural features continues to make it a valuable subject of study in the evolving landscape of fluorinated pharmaceuticals.